Cas no 887267-53-0 (Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate)

Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate structure

887267-53-0 structure

Product Name:Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate

CAS No:887267-53-0

Molecular Formula:C₁₁H₁₀F₂O₃

Molecular Weight:228.192110538483

MDL:MFCD07783808

CID:712956

Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate Properties

Names and Identifiers

- Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate
- Benzenepropanoic acid,2,5-difluoro-b-oxo-,ethyl ester
- 2,5-Difluoro-beta-Oxo-Benzenepropanoic Acid Ethyl Ester
- ETHYL 2,5-DIFLUOROBENZOYLACETATE
- AK111399
- 3-(2,5-Difluoro-phenyl)-3-oxo-propionic acid ethyl ester
- SBB064543
- 4567AC
- AX8128087
- Ethyl 3-(2,5-Difluorophenyl)-3-oxopropionate
- Ethyl 2,5-difluoro-β-oxobenzenepropanoate (ACI)
- Ethyl 2-(2,5-difluorobenzoyl)acetate
- +Expand
- MDL： MFCD07783808
- InChIKey： FLBIFWLBLQKDAE-UHFFFAOYSA-N
- Inchi： 1S/C11H10F2O3/c1-2-16-11(15)6-10(14)8-5-7(12)3-4-9(8)13/h3-5H,2,6H2,1H3
- SMILES： O=C(CC(C1C(F)=CC=C(F)C=1)=O)OCC

Computed Properties

Exact Mass: 228.06000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 5
Heavy Atom Count: 16
Complexity: 268
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 43.4

Experimental Properties

LogP: 2.10070
PSA: 43.37000
Boiling Point: 275.7℃ at 760 mmHg

Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0089IK-1g	ETHYL 2,5-DIFLUOROBENZOYLACETATE	887267-53-0	97%	1g	$65.00	2024-04-20
A2B Chem LLC	AD84780-1g	Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate	887267-53-0	97%	1g	$73.00	2024-04-19
Aaron	AR0089QW-100mg	ETHYL 2,5-DIFLUOROBENZOYLACETATE	887267-53-0	95%	100mg	$5.00	2024-07-18
abcr	AB228875-1 g	Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate; .	887267-53-0		1g	€114.00
Alichem	A019110169-1g	Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate	887267-53-0	95%	1g	$247.50	2023-08-31
Ambeed	A151386-1g	Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate	887267-53-0	97%	1g	$17.0
Apollo Scientific	PC1843-100mg	Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate	887267-53-0	95+%	100mg	£60.00	2023-08-31
Chemenu	CM124340-1g	ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate	887267-53-0	95%	1g	$250
eNovation Chemicals LLC	D249496-15g	Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate	887267-53-0	95%	15g	$985	2022-06-08
TRC	E916705-50mg	Ethyl 3-(2,5-Difluorophenyl)-3-oxopropanoate	887267-53-0		50mg	$ 50.00	2022-06-05

Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:887267-53-0)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:887267-53-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Huan Feng,Yue Wang,Hongmin Jia,Qian Han,Qingtao Meng,Zhiqiang Zhang New J. Chem., 2017,41, 9623-9630
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4. Subtle backbone modifications control the interpenetration of dibenzosuberone-based coordination cages†

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5. Chemical kinetics of H-abstractions from dimethyl amine by H, CH3, OH, and HO2 radicals with multi-structural torsional anharmonicity†

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7. pH switchable and fluorescent ratiometric squarylium indocyanine dyes as extremely alkaline solution sensors†

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8. The Preparation of Chitin Oligosaccharides

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9. Structural diversity and biological relevance of benzenoid and atypical ansamycins and their congeners

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10. Metal-free high-adsorption-capacity adsorbent derived from spent coffee grounds for methylene blue†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:887267-53-0)Ethyl 3-(2,5-difluorophenyl)-3-oxopropanoate

Purity:99%

Quantity:25g

Price($):216.0